Cas no 2167630-30-8 (1-(azepane-1-sulfonyl)-3-methylbutan-2-amine)

• Product Name: 1-(azepane-1-sulfonyl)-3-methylbutan-2-amine
• CAS No: 2167630-30-8
• MF: C₁₁H₂₄N₂O₂S
• MW: 248.385461807251
• CID: 6003646
• PubChem ID: 165518267
• Update Time: 2025-10-18

1-(azepane-1-sulfonyl)-3-methylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(azepane-1-sulfonyl)-3-methylbutan-2-amine
• EN300-1283602
• 2167630-30-8

• Inchi： 1S/C11H24N2O2S/c1-10(2)11(12)9-16(14,15)13-7-5-3-4-6-8-13/h10-11H,3-9,12H2,1-2H3
• InChI Key： QXLBIMDWJWMNFU-UHFFFAOYSA-N
• SMILES： S(CC(C(C)C)N)(N1CCCCCC1)(=O)=O

Computed Properties

• Exact Mass: 248.15584919g/mol
• Monoisotopic Mass: 248.15584919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-(azepane-1-sulfonyl)-3-methylbutan-2-amine

Comprehensive Overview of 1-(azepane-1-sulfonyl)-3-methylbutan-2-amine (CAS No. 2167630-30-8)

In the realm of specialized chemical compounds, 1-(azepane-1-sulfonyl)-3-methylbutan-2-amine (CAS No. 2167630-30-8) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its azepane-sulfonyl and branched alkylamine moieties, is a subject of interest in pharmaceutical research, material science, and synthetic chemistry. Its molecular architecture offers versatility in drug design, particularly in modulating biological targets such as enzymes and receptors. Researchers are increasingly exploring its role in small-molecule therapeutics and bioconjugation, aligning with the growing demand for precision medicine and targeted drug delivery systems.

The nomenclature of this compound reflects its intricate structure: the azepane ring (a seven-membered nitrogen heterocycle) is linked to a sulfonyl group, which in turn is bonded to a 3-methylbutan-2-amine backbone. This combination of functional groups contributes to its lipophilicity and hydrogen-bonding capacity, critical factors in pharmacokinetics. Recent studies highlight its potential as a scaffold for protease inhibitors, a hot topic in antiviral and anticancer drug development. The compound's CAS No. 2167630-30-8 serves as a unique identifier, ensuring accurate referencing in regulatory and scientific databases.

From a synthetic chemistry perspective, 1-(azepane-1-sulfonyl)-3-methylbutan-2-amine exemplifies advancements in sulfonamide chemistry. Sulfonamides are renowned for their stability and bioactivity, making them a cornerstone in medicinal chemistry. The integration of the azepane ring introduces conformational flexibility, a trait highly sought after in GPCR-targeted drugs (G-protein-coupled receptors). This aligns with current trends in neuropharmacology, where modulating GPCRs is pivotal for treating neurological disorders. Moreover, the compound's amine group offers a handle for further derivatization, enabling the creation of libraries for high-throughput screening.

In material science, the compound’s sulfonyl-azepane motif has been investigated for its potential in polymeric coatings and self-assembling nanomaterials. Its ability to form stable hydrogen bonds and hydrophobic interactions makes it a candidate for surface modification applications. With the rise of green chemistry, researchers are also evaluating its environmental footprint, focusing on biodegradability and sustainable synthesis routes—a response to the increasing scrutiny of chemical processes in industrial applications.

For those searching "CAS 2167630-30-8 suppliers" or "1-(azepane-1-sulfonyl)-3-methylbutan-2-amine synthesis," it’s essential to note that this compound is typically available through specialized fine chemical vendors. Its synthesis often involves multi-step organic reactions, including sulfonylation of azepane and subsequent coupling with 3-methylbutan-2-amine. Analytical techniques like NMR spectroscopy and mass spectrometry are crucial for purity verification, a critical factor given its potential use in preclinical studies.

The compound’s relevance extends to computational chemistry, where in silico models predict its interactions with biological targets. This aligns with the broader adoption of AI-driven drug discovery, a trending topic in 2024. Questions like "How does 1-(azepane-1-sulfonyl)-3-methylbutan-2-amine bind to enzymes?" are frequently explored using molecular docking simulations, highlighting the intersection of chemistry and digital innovation.

In summary, 1-(azepane-1-sulfonyl)-3-methylbutan-2-amine (CAS No. 2167630-30-8) represents a multifaceted compound with applications spanning drug development, materials engineering, and computational research. Its structural features—azepane, sulfonyl, and branched amine—make it a valuable asset in modern chemistry, resonating with contemporary interests in targeted therapy and sustainable materials.